Cas no 73043-18-2 (5(4H)-Oxazolone, 4-[(4-hydroxyphenyl)methylene]-2-methyl-)

• Product Name: 5(4H)-Oxazolone, 4-[(4-hydroxyphenyl)methylene]-2-methyl-
• CAS No: 73043-18-2
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 543086
• PubChem ID: 127257639
• Update Time: 2025-04-19

5(4H)-Oxazolone, 4-[(4-hydroxyphenyl)methylene]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 4-[(4-hydroxyphenyl)methylene]-2-methyl-
• 4-[(4-hydroxyphenyl)methylidene]-2-methyl-1,3-oxazol-5-one
• 4-(4-Hydroxybenzylidene)-2-methyloxazol-5(4H)-one
• 73043-18-2

• Inchi： 1S/C11H9NO3/c1-7-12-10(11(14)15-7)6-8-2-4-9(13)5-3-8/h2-6,13H,1H3/b10-6+
• InChI Key： PYBITUFTDGPYIE-UXBLZVDNSA-N
• SMILES： O1C(/C(=C\C2C=CC(=CC=2)O)/N=C1C)=O

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.89